N-(4-ethoxyphenyl)-2-((4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H18N4O3S/c1-3-24-15-6-4-14(5-7-15)21-16(23)11-26-17-10-13(8-9-19-17)18-20-12(2)22-25-18/h4-10H,3,11H2,1-2H3,(H,21,23)
• InChI Key: GJCWVECMYQZWAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC=CC(=C2)C3=NC(=NO3)C
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

N-(4-ethoxyphenyl)-2-((4-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H18N4O3S and its molecular weight is 370.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Related Compounds

Several studies have focused on the synthesis and characterization of compounds with similar structures, indicating a broad interest in their potential applications. For instance, research on the synthesis of thiazoles and their derivatives has shown antimicrobial activities, suggesting their potential in developing new antimicrobial agents (Wardkhan et al., 2008). Additionally, the synthesis of novel 2-chloro N-aryl substituted acetamide derivatives of oxadiazole thiol has been explored for their cytotoxicity on various cancer cell lines, highlighting their potential in anticancer research (Vinayak et al., 2014).

Potential Biological Activities

The research into cyanoacetanilides intermediates for synthesizing thiazolinone and thiazolo[3,2-a]pyridine derivatives further underscores the interest in these compounds for potential biological applications (Ammar et al., 2005). Similarly, studies on the synthesis and antiproliferative activity of pyridine linked thiazole derivatives suggest their use in targeting various cancer lines (Alqahtani et al., 2020), indicating a significant area of research for compounds with similar chemical backbones.

Applications in Material Science and Pharmacology

Research has not only focused on biological activities but also on the material science applications of related compounds. For example, novel coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their antioxidant activity (Chkirate et al., 2019), indicating the versatility of these compounds beyond the biomedical field.